Cas no 104809-20-3 (Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], dilithium salt (9CI))

• Product Name: Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], dilithium salt (9CI)
• CAS No: 104809-20-3
• MF: C₁₁H₁₇LiN₅O₁₂P₃
• MW: 511.141264677048
• CID: 126449
• PubChem ID: 24277720
• Update Time: 2024-11-03

Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], dilithium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], dilithium salt (9CI)
• Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], dilithium salt (...
• ALPHA,BETA-METHYLENEADENOSINE 5'-TRIPHOSPHATE LITHIUM SALT
• α,β-Methyleneadenosine 5′-triphosphate lithium salt
• lithium,[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]methyl-hydroxyphosphoryl] hydrogen phosphate
• AMP-CPP
• AMP-CPP LITHIUM SALT
• A,B-methyleneadenosine 5'-triphosphate*lithium
• α,β-methyleneadenosine 5'-triphosphate lithium salt
• alpha,beta-Methyleneadenosine 5'-triphosphate lithium salt, >=93% (HPLC), solid
• DTXSID10635741
• 104809-20-3
• lithium;[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]methyl-hydroxyphosphoryl] hydrogen phosphate
• alpha , beta -Methyleneadenosine 5'-triphosphate lithium salt
• DB-255095

• MDL： MFCD00148925
• Inchi： 1S/C11H18N5O12P3.Li/c12-9-6-10(14-2-13-9)16(3-15-6)11-8(18)7(17)5(27-11)1-26-29(19,20)4-30(21,22)28-31(23,24)25;/h2-3,5,7-8,11,17-18H,1,4H2,(H,19,20)(H,21,22)(H2,12,13,14)(H2,23,24,25);/q;+1/p-1/t5-,7-,8-,11-;/m1./s1
• InChI Key： NVHVREPTGDOYIC-YCSZXMBFSA-M
• SMILES： P(CP(=O)(O)OP(=O)(O)[O-])(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Li+]

Computed Properties

• Exact Mass: 511.02500
• Monoisotopic Mass: 511.02466042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 813
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 273Ų

Experimental Properties

• Solubility: H2O: 100 mg/mL
• PSA: 302.16000
• LogP: -0.49870

Adenosine, 5'-[hydrogen[[hydroxy(phosphonooxy)phosphinyl]methyl]phosphonate], dilithium salt (9CI) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates